Cas no 853336-96-6 ((1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene)

• Product Name: (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene
• CAS No: 853336-96-6
• CID: 3030645
• Update Time: 2025-10-23

(1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene
• (S)-1-[(Rp)-2-(Diphenylphosphino)ferrocenyl]ethyl diphenylphosphine
• (Sp)-1-(Diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]ferrocene

Additional information on (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene

Introduction to (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene (CAS No. 853336-96-6)

(1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene (CAS No. 853336-96-6) is a sophisticated organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and pharmaceutical research. This compound, commonly referred to as a chiral ferrocene derivative, is characterized by its unique structural features and remarkable catalytic properties. The presence of the ferrocene core, along with the chiral phosphine groups, endows this molecule with exceptional stability and reactivity, making it a valuable tool in various chemical processes.

The ferrocene moiety, a well-known organometallic compound consisting of an iron atom sandwiched between two cyclopentadienyl rings, provides a robust and stable platform for the attachment of functional groups. In the case of (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene, the introduction of chiral phosphine groups at specific positions imparts enantioselectivity to the molecule, which is crucial for asymmetric catalysis. This enantioselectivity allows for the efficient synthesis of chiral compounds, which are essential in the development of pharmaceuticals and fine chemicals.

Recent studies have highlighted the versatility of (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene in various catalytic reactions. For instance, it has been used as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions, where it demonstrates high enantioselectivity and yield. The ability to control the stereochemistry of products is particularly important in pharmaceutical synthesis, where the biological activity and safety of a drug can be significantly influenced by its chirality.

In addition to its applications in catalysis, (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene has also shown promise in materials science. The ferrocene core can be incorporated into polymers or other materials to impart redox-active properties, which can be useful in electronic devices and energy storage systems. The redox behavior of ferrocene derivatives is well-documented and can be finely tuned by modifying the substituents on the cyclopentadienyl rings or by introducing additional functional groups.

The synthesis of (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene typically involves several steps, including the preparation of the chiral phosphine ligands and their subsequent attachment to the ferrocene core. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic research and industrial applications.

The physical properties of (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene are also noteworthy. It is generally a solid at room temperature with a melting point that can vary depending on the specific synthetic conditions and purity. The compound is soluble in common organic solvents such as dichloromethane, toluene, and ethyl acetate, which facilitates its use in solution-phase reactions. Its stability under various reaction conditions makes it suitable for use in both batch and continuous flow processes.

In terms of safety and handling, while specific precautions should always be taken when working with any chemical compound, (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene is generally considered safe when handled according to standard laboratory practices. It is important to store the compound in a dry environment away from strong oxidizers and to use appropriate personal protective equipment (PPE) during handling.

The future prospects for (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene are promising. Ongoing research continues to explore new applications for this compound in areas such as catalysis, materials science, and pharmaceuticals. For example, recent studies have investigated its potential as a catalyst for C-H activation reactions, which are important for synthesizing complex organic molecules with high selectivity and efficiency.

In conclusion, (1R)-1-(diphenylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-Ferrocene (CAS No. 853336-96-6) is a versatile and valuable compound with a wide range of applications in chemistry and related fields. Its unique combination of structural features and functional properties makes it an essential tool for researchers and practitioners working on advanced chemical processes and materials development.